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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of LysoSensor PDMPO, a fluorescent probe for monitoring lysosomal pH.
Detailed experimental protocols and visualizations are included to facilitate its effective use in
research settings.

Core Properties of LysoSensor PDMPO

LysoSensor PDMPO, also known as PDMPO [2-(4-pyridyl)-5-((4-(2-
dimethylaminoethylaminocarbamoyl)methoxy)phenyl)oxazole], is a fluorescent acidotropic
probe that is widely used for measuring the pH of acidic organelles such as lysosomes.[1] Its
unique spectral properties, characterized by pH-dependent dual-excitation and dual-emission,
make it a valuable tool for ratiometric pH measurements in live cells.[2][3]

Chemical Structure and Physicochemical Properties

The chemical structure and key physicochemical properties of LysoSensor PDMPO are
summarized in the table below.
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Property Value
2-(4-pyridyl)-5-((4-(2-
IUPAC Name dimethylaminoethylaminocarbamoyl)methoxy)ph

enyl)oxazole

Molecular Formula C20H22N403
Molecular Weight 366.41 g/mol
O=C(NCCN(C)C)COC(C=C1)=CC=C1C2=CN=
SMILES
C(02)C3=CC=NC=C3
Appearance White to off-white solid
pKa ~4.47[1]

Photostability

Excellent[1]

Quantum Yield

Not explicitly reported in the provided search
results.

Extinction Coefficient

Not explicitly reported in the provided search

results.

Spectral Properties

LysoSensor PDMPO exhibits a distinct ratiometric response to changes in pH. In weakly

acidic to neutral environments, it shows a predominant blue fluorescence. As the acidity of the

environment increases (i.e., pH decreases), the fluorescence shifts to a more intense yellow

emission. This dual-emission property allows for the ratiometric calculation of pH, which

minimizes the influence of probe concentration, photobleaching, and instrumental variations.

Spectral Property

Wavelength (nm)

Excitation Maximum

~333-384 nm

Emission Maximum (Blue)

~440 nm (in less acidic environments)

Emission Maximum (Yellow)

~540 nm (in more acidic environments)
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The underlying mechanism of PDMPQ's function involves its accumulation in acidic organelles
due to protonation. This protonation relieves the fluorescence quenching of the dye by its
weakly basic side chain, leading to an increase in fluorescence intensity.

Experimental Protocols

Preparation of Stock and Working Solutions
Stock Solution (1 mM):

e Dissolve 1 mg of LysoSensor PDMPO in 2.73 mL of anhydrous dimethyl sulfoxide (DMSO).
» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C, protected from light. The stock solution is stable for at least
three months under these conditions.

Working Solution (1-5 uM):

o On the day of the experiment, thaw an aliquot of the 1 mM stock solution at room
temperature, protected from light.

 Dilute the stock solution to the desired working concentration (typically 1-5 uM) in a suitable
buffer or cell culture medium. For example, to prepare a 1 uM working solution, add 1 pL of
the 1 mM stock solution to 1 mL of medium.

o Prepare the working solution immediately before use.

Staining of Live Cells

For Adherent Cells:
o Grow cells on coverslips or in glass-bottom dishes to the desired confluency (e.g., 50-70%).

» Remove the culture medium and wash the cells once with pre-warmed (37°C) phosphate-
buffered saline (PBS).

e Add the pre-warmed LysoSensor PDMPO working solution to the cells and incubate for 5-
30 minutes at 37°C. The optimal incubation time may vary depending on the cell type and
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experimental conditions.

» Remove the loading solution and wash the cells twice with pre-warmed PBS or imaging
buffer.

e Proceed immediately to imaging.

For Suspension Cells:

e Harvest the cells by centrifugation (e.g., 300 x g for 5 minutes).

o Resuspend the cell pellet in the pre-warmed LysoSensor PDMPO working solution.
* Incubate for 5-30 minutes at 37°C.

» Centrifuge the cells to remove the loading solution and wash the pellet twice with pre-
warmed PBS or imaging buffer.

e Resuspend the cells in the desired buffer for analysis by fluorescence microscopy or flow
cytometry.

In Situ pH Calibration

To obtain quantitative measurements of lysosomal pH, it is essential to perform an in situ
calibration. This is typically achieved by using a combination of ionophores, such as nigericin
and valinomycin, to equilibrate the intracellular pH with that of the extracellular buffer.

e Prepare a series of calibration buffers with known pH values (e.g., ranging from pH 4.0 to
7.0).

e Add ionophores to the calibration buffers. A common combination is 10 uM nigericin and 10
MM valinomycin.

 Stain the cells with LysoSensor PDMPO as described in section 2.2.

 After staining, incubate the cells with each calibration buffer for at least 5 minutes to allow for
pH equilibration.
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e Acquire fluorescence images or flow cytometry data for each calibration point, measuring the
emission intensities at both the blue (~440 nm) and yellow (~540 nm) wavelengths.

» Calculate the ratio of the yellow to blue fluorescence intensities for each pH value.

» Plot the fluorescence ratio against the corresponding pH values to generate a calibration
curve.

e This calibration curve can then be used to convert the fluorescence ratios from experimental
samples into absolute pH values.

Flow Cytometry Analysis

LysoSensor PDMPO can be used to analyze lysosomal pH in a population of cells using flow
cytometry.

 Stain suspension cells or trypsinized adherent cells with LysoSensor PDMPO as described
in section 2.2.

» Resuspend the stained cells in a suitable buffer for flow cytometry analysis.
» Excite the cells with a violet laser (e.g., 405 nm).

o Collect the emission signals in two separate channels corresponding to the blue and yellow
fluorescence of PDMPO (e.g., using 450/50 nm and 530/30 nm bandpass filters).

o For quantitative analysis, perform an in situ pH calibration as described in section 2.3 and
analyze the cell populations for each calibration point.

o Calculate the ratio of the geometric mean fluorescence intensities of the yellow and blue
channels for each sample.

o Use the calibration curve to determine the average lysosomal pH of the cell population.

Visualizations
Experimental Workflow for Lysosomal pH Measurement
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The following diagram illustrates a typical experimental workflow for measuring lysosomal pH
using LysoSensor PDMPO.
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Click to download full resolution via product page

Caption: Experimental workflow for lysosomal pH measurement using LysoSensor PDMPO.

Role of Lysosomal pH in Autophagy

This diagram illustrates the process of autophagy and highlights the importance of lysosomal
acidity, which can be monitored using LysoSensor PDMPO.
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Caption: The role of acidic lysosomal pH in the final stages of autophagy.
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Lysosomal Sequestration in Multidrug Resistance

The following diagram depicts the mechanism of drug sequestration within lysosomes, a
process contributing to multidrug resistance in cancer cells, which can be investigated using
LysoSensor PDMPO to assess lysosomal function.
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Caption: Mechanism of lysosomal drug sequestration leading to multidrug resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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